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Compound of Interest

Compound Name: 1H-Indole-3-ethanethiol

CAS No.: 15774-06-8

Cat. No.: B2383751

Get Quote

Executive Summary
Indole-3-ethanethiol is a bifunctional organic compound consisting of an indole heterocycle

linked to a thiol (-SH) group via an ethyl chain.[1] It is primarily used in the formation of Self-

Assembled Monolayers (SAMs) on gold surfaces for electrochemical sensors and as a building

block in the synthesis of sulfur-containing indole alkaloids (e.g., thiopyrano[3,4-b]indoles).

Its solubility is governed by the competition between the lipophilic indole core and the

polarizable, oxidizable thiol tail. While soluble in most organic solvents, its utility is limited by its

rapid oxidation to 3,3'-diindolyldiethyl disulfide in the presence of oxygen. This guide provides

validated solvent choices and strict handling protocols to maintain chemical integrity.
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Property Description

Chemical Name 3-(2-Mercaptoethyl)indole; Indole-3-ethanethiol

Structure
Indole ring substituted at C3 with an ethyl thiol

group

Molecular Formula C₁₀H₁₁NS

Molecular Weight 177.27 g/mol

Polarity
Moderate. The indole ring is lipophilic; the thiol

group is weakly polar.

pKa (Thiol) ~10.5 (Estimated; thiols are weak acids)

Primary Hazard
Oxidation: Rapidly dimerizes to disulfide upon

exposure to air.

Solubility Landscape
Indole-3-ethanethiol exhibits a solubility profile typical of lipophilic indoles. It dissolves well in

polar aprotic and non-polar organic solvents but is poorly soluble in water.

Solvent Compatibility Table
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Solvent Class Solvent Solubility Rating
Application
Context

Polar Aprotic DMSO
Excellent (>50

mg/mL)

Preferred for

biological assays and

long-term stock

storage (frozen).

Polar Aprotic DMF Excellent
Alternative to DMSO

for synthetic reactions.

Polar Protic Ethanol Good (10–20 mg/mL)

Standard for SAM

formation. Ethanol is

easily removed and

compatible with gold

surfaces.

Polar Protic Methanol Good

Used in

chromatography and

some synthesis steps.

Non-Polar Benzene Good (with heat)

Historical solvent for

synthesis (e.g.,

reaction with methyl

acetoacetate).

Chlorinated Chloroform / DCM High

Excellent for

extraction and

purification.

Aqueous Water Insoluble

Precipitates

immediately upon

dilution from organic

stocks.

Mechanistic Insights
Indole Ring Dominance: The large, aromatic indole system drives the solubility in organic

solvents like DMSO and Chloroform via
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stacking and hydrophobic interactions.

Thiol Interaction: The -SH group allows for hydrogen bonding (donor) but is less hydrophilic

than a hydroxyl group (as in Tryptophol). This makes the thiol less soluble in water than its

alcohol analog.

Solvent Choice for SAMs: Ethanol is the industry standard for SAMs because it solvates the

thiol sufficiently to allow diffusion to the gold surface without competing strongly for

adsorption sites, unlike DMSO or chlorinated solvents which can affect monolayer ordering.

Handling & Stability: The Oxidation Challenge
The critical failure mode in working with Indole-3-ethanethiol is the formation of the disulfide

dimer (3,3'-diindolyldiethyl disulfide). This reaction is accelerated by:

Oxygen: Dissolved O₂ in solvents.

Basic pH: Thiolate anions (RS⁻) oxidize faster than protonated thiols (RSH).

Trace Metals: Catalyze auto-oxidation.

Oxidation Pathway Diagram

Prevention Strategy

Indole-3-ethanethiol
(R-SH)

Thiol Radical / Thiolate
(R-S• / R-S⁻)

 O₂ / Base / Metal Ions 3,3'-Diindolyldiethyl Disulfide
(R-S-S-R)

 Dimerization Precipitation/Inactivity
(Loss of Function)

 Low Solubility

Degas Solvents

Argon/N₂ Atmosphere

Acidic pH (Keep R-SH)
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Caption: Pathway of thiol oxidation to disulfide and critical prevention strategies.

Experimental Protocols
Preparation of Stock Solution (10 mM in Ethanol)
Target Application: Self-Assembled Monolayers (SAMs)

Solvent Preparation: Sparge absolute ethanol (200 proof) with high-purity Argon or Nitrogen

for at least 15 minutes to remove dissolved oxygen.

Weighing: Weigh the Indole-3-ethanethiol solid rapidly. Note: If the solid is yellow, it may

already be partially oxidized (pure thiol is typically off-white/colorless).

Dissolution: Add the solid to the degassed ethanol under an inert atmosphere. Vortex to

dissolve.

Usage: Use immediately. If storage is necessary, seal the vial under Argon and store at

-20°C.

Preparation of Stock Solution (50 mM in DMSO)
Target Application: Biological Assays / Synthesis

Solvent: Use anhydrous, high-purity DMSO (low water content).

Dissolution: The compound dissolves readily.

Storage: Aliquot into small volumes to avoid repeated freeze-thaw cycles. Store at -20°C or

-80°C. DMSO stocks are more stable against oxidation than alcoholic solutions if kept dry

and frozen.

Troubleshooting Precipitation
If a precipitate forms in your stock solution:
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Cause: Likely conversion to the disulfide dimer, which is often less soluble than the monomer

in certain solvents.

Remedy: There is no simple "reversal" in solution. You must reduce the disulfide bond using

DTT (Dithiothreitol) or TCEP (Tris(2-carboxyethyl)phosphine), followed by extraction, though

starting with fresh material is preferred for sensitive applications like SAMs.

Solubility Decision Tree
Use this logic flow to select the correct solvent for your specific application.

Start: Indole-3-ethanethiol

What is the Application?

SAM Formation
(Gold Surface)

Biological Assay
(Cell/Enzyme)

Organic Synthesis
(Reaction)

Solvent: Ethanol (Degassed)
Conc: 1-10 mM

Best Wetting/Evap

Solvent: DMSO
Conc: up to 100 mM

Cell Compatible (<0.1%)

Solvent: DCM or Benzene
Conc: High

Inert/Solubilizing

Click to download full resolution via product page

Caption: Decision tree for solvent selection based on experimental requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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